Cas no 25445-77-6 (4-Phenyl-1,2,3-thiadiazole)

4-Phenyl-1,2,3-thiadiazole structure
4-Phenyl-1,2,3-thiadiazole structure
Product Name:4-Phenyl-1,2,3-thiadiazole
CAS No:25445-77-6
MF:C8H6N2S
MW:162.211639881134
MDL:MFCD00087232
CID:88595
PubChem ID:270010
Update Time:2025-04-18

4-Phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyl-1,2,3-thiadiazole
    • 4-phenylthiadiazole
    • 4-Phenyl-[1,2,3]thiadiazol
    • 4-phenyl-[1,2,3]-thiadiazole
    • NSC-111906
    • CHEMBL341811
    • CS-0068088
    • F6617-2439
    • Maybridge3_006065
    • 4-Phenyl-[1,2,3]thiadiazole
    • 1,3-Thiadiazole, 4-phenyl-
    • MFCD00087232
    • Cambridge id 5303154
    • AKOS000505573
    • PD020144
    • J-515928
    • 4-Phenyl-1,3-thiadiazole
    • IDI1_017452
    • SCHEMBL69349
    • AM20040033
    • HMS1448D15
    • FT-0676573
    • AWPNFXRMNNPKDW-UHFFFAOYSA-
    • DTXSID50296830
    • CCG-2506
    • 1,2,3-Thiadiazole, 4-phenyl-
    • phenyl-thiadi-azole
    • InChI=1/C8H6N2S/c1-2-4-7(5-3-1)8-6-11-10-9-8/h1-6H
    • phenyl-thiadiazole
    • 1,2,3-Thiadiazole,4-phenyl-
    • A877588
    • 25445-77-6
    • NSC111906
    • AS-58951
    • STK370109
    • G85811
    • DB-067397
    • MDL: MFCD00087232
    • Inchi: 1S/C8H6N2S/c1-2-4-7(5-3-1)8-6-11-10-9-8/h1-6H
    • InChI Key: AWPNFXRMNNPKDW-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)N=N1
    • BRN: 119480

Computed Properties

  • Exact Mass: 162.02500
  • Monoisotopic Mass: 162.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 54A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.241
  • Melting Point: 78°C
  • Boiling Point: 100°C 1,5mm
  • Flash Point: 100°C/1.5mm
  • Refractive Index: 1.611
  • PSA: 54.02000
  • LogP: 2.20510
  • Solubility: Not determined

4-Phenyl-1,2,3-thiadiazole Security Information

  • Safety Instruction: S22-S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S22;S24/25
  • HazardClass:IRRITANT

4-Phenyl-1,2,3-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Phenyl-1,2,3-thiadiazole Pricemore >>

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4-Phenyl-1,2,3-thiadiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25445-77-6)4-Phenyl-1,2,3-thiadiazole
Order Number:A877588
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:54
Price ($):439.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:25445-77-6)4-Phenyl-1,2,3-thiadiazole
A877588
Purity:99%
Quantity:5g
Price ($):439.0
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